N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)oxalamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]oxamide
• InChI: InChI=1S/C19H18N2O4S/c22-17(14-5-3-13(4-6-14)15-7-9-26-12-15)11-21-19(24)18(23)20-10-16-2-1-8-25-16/h1-9,12,17,22H,10-11H2,(H,20,23)(H,21,24)
• InChI Key: BDVLJXSDCCQRKC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C(=O)NCC(C2=CC=C(C=C2)C3=CSC=C3)O
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)oxalamide is a novel compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Organic Synthesis

In organic chemistry, compounds with furan and thiophene moieties, similar to N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)oxalamide, are utilized in synthesizing highly functionalized polyheterocyclic compounds. For instance, the photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones has been explored to access such compounds, demonstrating the potential for creating complex organic molecules with diverse applications (Zhang et al., 2017).

Materials Science

In materials science, furan and thiophene derivatives are pivotal in developing advanced materials like dye-sensitized solar cells (DSSCs). Studies have shown that phenothiazine derivatives with furan conjugated linkers exhibit improved solar energy-to-electricity conversion efficiency, highlighting the importance of these compounds in enhancing the performance of photovoltaic devices (Kim et al., 2011).

Pharmacology

While the specific compound N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)oxalamide may not have direct pharmacological applications mentioned in the available literature, related furan and thiophene-containing compounds have been studied for their biological activities. For example, furan-2-ylmethylene thiazolidinediones have been investigated as potent and selective inhibitors of phosphoinositide 3-kinase gamma (PI3Kγ), a target for inflammatory and autoimmune diseases, demonstrating the therapeutic potential of such compounds (Pomel et al., 2006).